Cas no 38508-64-4 ((2-nitrophenyl)methanethiol)

• Product Name: (2-nitrophenyl)methanethiol
• CAS No: 38508-64-4
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• CID: 2186250
• PubChem ID: 12694122
• Update Time: 2025-05-26

(2-nitrophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 2-Nitrobenzenemethanethiol
• (2-nitrophenyl)methanethiol
• EN300-123659
• 38508-64-4
• DB-261357
• G63857
• SCHEMBL4198053
• MFCD00041241

• Inchi： 1S/C7H7NO2S/c9-8(10)7-4-2-1-3-6(7)5-11/h1-4,11H,5H2
• InChI Key： YVTDPUKNXWITNA-UHFFFAOYSA-N
• SMILES： SCC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.01974964g/mol
• Monoisotopic Mass: 169.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2-nitrophenyl)methanethiol

Comprehensive Overview of (2-Nitrophenyl)methanethiol (CAS No. 38508-64-4): Properties, Applications, and Industry Insights

(2-Nitrophenyl)methanethiol (CAS No. 38508-64-4) is a specialized organic compound featuring a nitrophenyl group attached to a methanethiol moiety. This compound is of significant interest in synthetic chemistry, pharmaceuticals, and material science due to its unique structural and reactive properties. The presence of both nitro and thiol functional groups makes it a versatile intermediate for designing complex molecules. Researchers and industries frequently search for terms like "(2-nitrophenyl)methanethiol synthesis", "CAS 38508-64-4 applications", and "nitrophenyl thiol derivatives", reflecting its broad utility.

In recent years, the demand for nitrophenyl-based compounds has surged, driven by their role in developing photoactive materials and bioconjugation reagents. The compound’s thiol group enables facile attachment to gold nanoparticles and other surfaces, making it valuable in nanotechnology and sensor development. A trending topic in scientific forums is the use of (2-nitrophenyl)methanethiol in click chemistry, where its reactivity with alkynes and azides is exploited for labeling biomolecules. Questions like "How to purify (2-nitrophenyl)methanethiol?" or "Stability of CAS 38508-64-4 under UV light" are commonly addressed in research papers.

The synthesis of 38508-64-4 typically involves the reduction of corresponding nitro precursors or nucleophilic substitution reactions. Its molecular weight (169.21 g/mol) and melting point (reported between 80–85°C) are critical for process optimization. Environmental and safety considerations are also hot topics, with searches for "green synthesis of nitrophenyl thiols" gaining traction. Regulatory compliance, such as REACH and FDA guidelines, is another area of focus for industrial users.

From an analytical perspective, (2-nitrophenyl)methanethiol is characterized by techniques like NMR, HPLC, and mass spectrometry. Its UV-Vis absorption properties (λ_max ~260 nm) are leveraged in photocatalysis studies. Innovators are exploring its potential in organic electronics, where its electron-withdrawing nitro group enhances charge transport. Searches for "CAS 38508-64-4 suppliers" and "bulk pricing for nitrophenyl thiols" indicate robust commercial interest.

Future directions for 38508-64-4 include its integration into biodegradable polymers and drug-delivery systems. As sustainability becomes a priority, researchers are investigating catalytic methods to reduce waste during synthesis. The compound’s role in antimicrobial coatings is another emerging application, aligning with global health trends. With its multifaceted utility, (2-nitrophenyl)methanethiol remains a cornerstone in advanced chemical research.